Cas no 5331-76-0 (Bis(2-hydroxyethyl) Ether, Dicarbonate, 1-methylheptyl Ester, Ester With Butyl Lactate)

• Product name: Bis(2-hydroxyethyl) Ether, Dicarbonate, 1-methylheptyl Ester, Ester With Butyl Lactate
• CAS No: 5331-76-0
• MF: C₂₁H₃₈O₉
• MW: 434.52102804184
• CID: 1585663
• PubChem ID: 220075

Bis(2-hydroxyethyl) Ether, Dicarbonate, 1-methylheptyl Ester, Ester With Butyl Lactate Chemical and Physical Properties

Names and Identifiers

• Bis(2-hydroxyethyl) Ether, Dicarbonate, 1-methylheptyl Ester, Ester With Butyl Lactate
• BIS(2-HYDROXYETHYL) ETHER, 1-METHYLHEPTYL ESTER, ESTER WITH BUTYL LACTATE
• NSC-2324
• 5331-76-0
• butyl 2,14-dimethyl-4,12-dioxo-3,5,8,11,13-pentaoxaicosan-1-oate
• NSC2324
• DTXSID40967906

• Inchi： InChI=1S/C21H38O9/c1-5-7-9-10-11-17(3)29-20(23)27-15-13-25-14-16-28-21(24)30-18(4)19(22)26-12-8-6-2/h17-18H,5-16H2,1-4H3
• InChI Key： HMOZXRZWMUOFNJ-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)OC(=O)OCCOCCOC(=O)OC(C)C(=O)OCCCC

Computed Properties

• Exact Mass: 434.25164
• Monoisotopic Mass: 434.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 490.1°C at 760 mmHg
• Flash Point: 207.1°C
• Refractive Index: 1.454
• PSA: 106.59
• LogP: 4.40010